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Introduction
The Intestine-Specific Homeobox (ISX) protein is a transcription factor that plays a crucial role

in regulating gene expression, particularly in the intestine.[1][2] Emerging research has

highlighted its multifaceted involvement in vital biological processes, including vitamin A

metabolism, immune regulation, and the pathogenesis of diseases such as hepatocellular

carcinoma.[1][3][4] Understanding the intricate network of protein-protein interactions (PPIs)

involving ISX is paramount for elucidating its mechanisms of action and for the development of

novel therapeutic strategies. This technical guide provides a comprehensive overview of the

current knowledge of the ISX protein-protein interaction network, detailing key signaling

pathways, experimental methodologies, and available interaction data.

Core Functions and Signaling Pathways of ISX
ISX primarily functions as a transcriptional regulator, directly binding to the promoter regions of

its target genes to either activate or repress their expression. Its activity is implicated in several

critical signaling pathways.

Regulation of Vitamin A Metabolism
ISX is a key regulator of vitamin A homeostasis through its transcriptional control of the β-

carotene 15,15'-monooxygenase (BCO1) gene. ISX acts as a transcriptional repressor of
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BCO1, an enzyme responsible for the conversion of dietary β-carotene into vitamin A. This

regulatory mechanism is sensitive to retinoic acid, a derivative of vitamin A, creating a feedback

loop to maintain appropriate vitamin A levels.

Diagram: ISX-mediated Regulation of Vitamin A Metabolism
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Cell Lysate containing ISX and interacting proteins

Incubate with anti-ISX antibody
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Cross-link proteins to DNA in living cells

Lyse cells and sonicate to shear chromatin

Immunoprecipitate with anti-ISX antibody

Wash to remove non-specific chromatin

Elute ISX-bound chromatin

Reverse cross-links and purify DNA

Analyze DNA by qPCR or sequencing (ChIP-seq)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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